4-Chloro-3-(trifluoromethyl)benzoic acid
Cat. No. B158943
M. Wt: 224.56 g/mol
InChI Key: PPHHAZOVVZBSCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08101775B2
Procedure details
4-Chloro-3-(trifluoromethyl)benzoic acid (1 g, 4.45 mmol) was dissolved in ethanol (3 ml) and concentrated sulfuric acid (0.15 ml) was added. The mixture was heated in the microwave at 100° C. for 5 minutes and then 120° C. for 15 minutes. The solvent was removed in vacuo and the residue partitioned between saturated aq. sodium bicarbonate (50 ml) and ethyl acetate (50 ml). The aqueous layer was extracted with further EtOAc (50 ml) and the organic phases were combined, dried with a phase separator and concentrated in vacuo to give the title compound (1.026 g) (DN108121-148A3) as a colourless oil. δH (methanol-d4, 400 MHz) 1.40 (3H, t), 4.41 (2H, q), 7.76 (1H, d), 8.21 (1H, dd), 8.33 (1H, d). MS (ES) no mass ion observed.
Name
Identifiers
|
REACTION_CXSMILES
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[Cl:1][C:2]1[CH:10]=[CH:9][C:5]([C:6]([OH:8])=[O:7])=[CH:4][C:3]=1[C:11]([F:14])([F:13])[F:12].S(=O)(=O)(O)O.[CH2:20](O)[CH3:21]>>[Cl:1][C:2]1[CH:10]=[CH:9][C:5]([C:6]([O:8][CH2:20][CH3:21])=[O:7])=[CH:4][C:3]=1[C:11]([F:12])([F:13])[F:14]
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Inputs
Step One
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Name
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|
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Quantity
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1 g
|
|
Type
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reactant
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|
Smiles
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ClC1=C(C=C(C(=O)O)C=C1)C(F)(F)F
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|
Name
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|
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Quantity
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3 mL
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Type
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reactant
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Smiles
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C(C)O
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Step Two
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Name
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|
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Quantity
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0.15 mL
|
|
Type
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reactant
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|
Smiles
|
S(O)(O)(=O)=O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
|
100 °C
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
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|
Details
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The solvent was removed in vacuo
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the residue partitioned between saturated aq. sodium bicarbonate (50 ml) and ethyl acetate (50 ml)
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The aqueous layer was extracted with further EtOAc (50 ml)
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CUSTOM
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Type
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CUSTOM
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|
Details
|
dried with a phase separator
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
15 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=C(C=C(C(=O)OCC)C=C1)C(F)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.026 g |
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
